Cas no 850363-70-1 (1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-)

1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)- structure
850363-70-1 structure
Product Name:1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-
CAS No:850363-70-1
MF:C12H13BrN2O2
MW:297.147822141647
CID:3221192
PubChem ID:136414938
Update Time:2025-04-21

1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-
    • 5-Bromo-1-(tetrahydro-pyran-2-yl)-1H-indazol-4-ol
    • SCHEMBL1141295
    • 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-4-ol
    • 850363-70-1
    • Inchi: 1S/C12H13BrN2O2/c13-9-4-5-10-8(12(9)16)7-14-15(10)11-3-1-2-6-17-11/h4-5,7,11,16H,1-3,6H2
    • InChI Key: UOHVKAHNAUYKTN-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=C2N(C3OCCCC3)N=CC=12)Br

Computed Properties

  • Exact Mass: 296.01604Da
  • Monoisotopic Mass: 296.01604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.3Ų
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